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Compound of Interest

Compound Name: 5-Hydroxy Rosiglitazone-d4

Cat. No.: B602725

A Technical Guide for Researchers and Drug
Development Professionals

This guide provides an in-depth overview of the commercial sources, key technical data, and
analytical applications of the 5-Hydroxy Rosiglitazone-d4 reference standard. This deuterated
internal standard is crucial for the accurate quantification of 5-Hydroxy Rosiglitazone, a major
metabolite of the antidiabetic drug Rosiglitazone, in various biological matrices. Its use is
essential for pharmacokinetic, metabolic, and clinical studies.

Commercial Availability

Several specialized chemical suppliers offer 5-Hydroxy Rosiglitazone-d4. The following table
summarizes the key information from prominent vendors. Please note that purity and isotopic
enrichment values are often lot-specific and should be confirmed with the supplier via the
Certificate of Analysis provided upon purchase.
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Product Molecular
CAS Molecular . Stated
Vendor Code/Catal Weight ( .
Number Formula Purity
og # g/mol )
LGC TRC- 1132641-22- C18H15D4aNsO 377 45 >95%
Standards R693502 5 1S ' (Typically)
>98%
MedChemEx 1246817-46- Ci1sH15DaNsO )
HY-116039S 377.45 (Typically)[1]
press 8 4S
[2]
Axios 1246817-46- C1sH15D4aNsO N
AR-R01988 377.45 Not specified
Research 8 aS
VLS-
1246817-46- CisHi15D4aNsO
Vulcanchem 1246817-46- 8 s 377.46 >95%][3]
4
8

Physicochemical Properties

o Appearance: Typically a pale yellow solid.[3]

e Molecular Weight: Approximately 377.45 g/mol .[4][5][6]

o Storage Conditions: It is recommended to store the product under the conditions specified in

the Certificate of Analysis, generally at -20°C for long-term stability.

Experimental Protocol: Quantification of 5-Hydroxy
Rosiglitazone in Human Plasma using LC-MS/MS

The following is a representative protocol for the use of 5-Hydroxy Rosiglitazone-d4 as an

internal standard for the quantification of 5-Hydroxy Rosiglitazone in human plasma, based on

established methodologies for Rosiglitazone and its metabolites.

1. Preparation of Stock and Working Solutions:

e Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of 5-Hydroxy Rosiglitazone-

d4 in 1 mL of a suitable solvent such as methanol or acetonitrile.
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Working Internal Standard (IS) Solution (e.g., 100 ng/mL): Perform serial dilutions of the
stock solution with the same solvent to achieve the desired concentration for spiking into
plasma samples. The optimal concentration should be determined during method
development.

. Sample Preparation (Protein Precipitation):

To 100 pL of human plasma sample, add a predetermined volume of the working IS solution
(e.g., 10 pL of 100 ng/mL 5-Hydroxy Rosiglitazone-d4).

Vortex mix for 30 seconds.

Add 300 pL of cold acetonitrile to precipitate plasma proteins.
Vortex mix vigorously for 2 minutes.

Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the dried residue in a suitable volume (e.g., 100 uL) of the mobile phase.
. LC-MS/MS Analysis:

Liquid Chromatography (LC) System: A standard HPLC or UHPLC system.

Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 um) is commonly used.

Mobile Phase: A gradient elution with 0.1% formic acid in water (Solvent A) and 0.1% formic
acid in acetonitrile (Solvent B) is a typical choice.

Flow Rate: 0.3 mL/min.
Injection Volume: 5 pL.

Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an
electrospray ionization (ESI) source operating in positive ion mode.
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e Multiple Reaction Monitoring (MRM) Transitions:

o 5-Hydroxy Rosiglitazone: Monitor the transition from the precursor ion (m/z) to a specific
product ion.

o 5-Hydroxy Rosiglitazone-d4 (1S): Monitor the corresponding deuterated precursor to
product ion transition. The specific m/z values will need to be determined experimentally.

4. Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the concentration of the analyte in the calibration standards.

o Determine the concentration of 5-Hydroxy Rosiglitazone in the unknown samples by
interpolating their peak area ratios from the calibration curve.

Visualizations

The following diagrams illustrate key aspects of the workflow and metabolic context for the use
of 5-Hydroxy Rosiglitazone-d4.
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Caption: Experimental workflow for the quantification of 5-Hydroxy Rosiglitazone.
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Caption: Metabolic pathway of Rosiglitazone and the role of the internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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